N-(3-hydroxypyridin-2-yl)acetamide
Overview
Description
N-(3-hydroxypyridin-2-yl)acetamide, also known as N-acetyl-2-hydroxypyridine, is an organic compound belonging to the class of pyridine derivatives. It is a white crystalline solid with a molecular weight of 153.14 g/mol. N-acetyl-2-hydroxypyridine is a versatile compound with a wide range of applications in the fields of synthesis, biochemistry, and pharmacology.
Scientific Research Applications
Chemical Synthesis and Intermediate Products
N-(3-hydroxypyridin-2-yl)acetamide serves as an intermediate in the synthesis of various compounds. For instance, 4-Benzyloxy-3-pyrrolin-2-on-1-yl acetamide, a derivative, is utilized in the production of pharmaceutically effective compounds (Fort, 2002). Similarly, N-(2-Hydroxyphenyl)acetamide, another derivative, is instrumental in the synthesis of antimalarial drugs. This process involves chemoselective monoacetylation of 2-aminophenol, using various acyl donors and catalysts (Magadum & Yadav, 2018).
Vibrational and Spectroscopic Studies
The compound has been the subject of vibrational, spectroscopic, and molecular docking studies. One such study on N-(5-aminopyridin-2-yl)acetamide (APA) explored its optimized structure and vibrational frequencies using density functional theory. The research also assessed its antidiabetic activity, suggesting APA as a potential inhibitor against diabetic nephropathy (Asath et al., 2016).
Synthesis of Dyes and Pharmaceuticals
N-(3-Amino-4-methoxyphenyl)acetamide, a related compound, is key in producing azo disperse dyes. Research into greener synthesis methods for this derivative includes using novel catalysts to enhance selectivity and activity (Qun-feng, 2008).
properties
IUPAC Name |
N-(3-hydroxypyridin-2-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O2/c1-5(10)9-7-6(11)3-2-4-8-7/h2-4,11H,1H3,(H,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RNNMBUAVVIZMMX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=CC=N1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40341489 |
Source
|
| Record name | N-(3-hydroxypyridin-2-yl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40341489 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-hydroxypyridin-2-yl)acetamide | |
CAS RN |
31354-48-0 |
Source
|
| Record name | N-(3-hydroxypyridin-2-yl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40341489 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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